Cas no 955254-23-6 (3,4-dimethyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide)

• Product Name: 3,4-dimethyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide
• CAS No: 955254-23-6
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 6061683
• PubChem ID: 16919585
• Update Time: 2025-05-19

3,4-dimethyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide
• Benzenesulfonamide, 3,4-dimethyl-N-[(5-oxo-1-phenyl-3-pyrrolidinyl)methyl]-
• 3,4-dimethyl-N-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)benzenesulfonamide
• AKOS024643741
• 3,4-dimethyl-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]benzenesulfonamide
• 955254-23-6
• 3,4-dimethyl-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]benzene-1-sulfonamide
• F2371-0036

• Inchi： 1S/C19H22N2O3S/c1-14-8-9-18(10-15(14)2)25(23,24)20-12-16-11-19(22)21(13-16)17-6-4-3-5-7-17/h3-10,16,20H,11-13H2,1-2H3
• InChI Key： RENBZVUSXQJMJB-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CC(=O)N(C3=CC=CC=C3)C2)(=O)=O)=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 600.1±65.0 °C(Predicted)
• pka: 11.14±0.50(Predicted)

Additional information on 3,4-dimethyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide

Introduction to 3,4-dimethyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide (CAS No. 955254-23-6)

3,4-dimethyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 955254-23-6, belongs to a class of molecules that exhibit promising properties for further development as therapeutic agents. The presence of multiple functional groups, including a sulfonamide moiety and a pyrrolidinone ring, makes this molecule a candidate for various pharmacological applications.

The structural framework of 3,4-dimethyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide incorporates several key elements that contribute to its chemical reactivity and biological relevance. The sulfonamide group (-SO₂NH₂) is a well-known pharmacophore that is frequently employed in drug design due to its ability to form hydrogen bonds and interact with biological targets. In particular, sulfonamides have been widely studied for their antimicrobial, anti-inflammatory, and diuretic properties. The pyrrolidinone ring, on the other hand, provides a rigid scaffold that can enhance the binding affinity of the molecule to its target proteins.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have suggested that the combination of the sulfonamide group and the pyrrolidinone ring in 3,4-dimethyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide may facilitate interactions with enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies indicate that this compound could potentially inhibit enzymes associated with metabolic disorders and inflammatory responses.

The synthesis of 3,4-dimethyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrrolidinone core through cyclization reactions, followed by functionalization with the sulfonamide group. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations. The use of green chemistry principles has also been explored to minimize waste and improve sustainability in the synthesis process.

Once synthesized, 3,4-dimethyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzene-1-sulfonamide undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography has been utilized to determine the crystal structure of this compound, which offers insights into its molecular geometry and packing arrangements.

The pharmacological evaluation of 3,4-dimethyl-N-(5-oxo-1-phenylpyrrolidin-3-ylmethylbenzene)-1-sulfonamide has been a focus of recent research efforts. In vitro assays have been conducted to assess its activity against various biological targets, including kinases and proteases. Preliminary results suggest that this compound exhibits moderate inhibitory activity against certain kinases, which are implicated in cancer cell proliferation and survival. Furthermore, studies have explored its potential as an anti-inflammatory agent by examining its effects on inflammatory cytokine production in cellular models.

One of the most intriguing aspects of 3,4-dimethyl-N-(5-oxo-l -phenylpyrrolidin - 3 - ylmethylbenzene)-1 - sulfonamide is its ability to modulate signaling pathways associated with neurological disorders. Research has indicated that sulfonamide-containing compounds can interact with neurotransmitter receptors and ion channels, potentially leading to therapeutic effects in conditions such as Alzheimer's disease and Parkinson's disease. The presence of the phenyl ring in this molecule may further enhance its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system applications.

The development of novel drug candidates often involves optimizing their pharmacokinetic properties to ensure efficacy and safety. In this context, 3 , 4 - dimeth yl - N - ( 5 - oxo - 1 - phen ylpyr rol idin - 3 - ylm eth ylb en zene ) - 1 - sul fon am ide has been subjected to pharmacokinetic studies to evaluate its absorption, distribution, metabolism , and excretion (ADME) profile . These studies have provided valuable insights into how this compound behaves within living systems , which is crucial for determining its potential as a lead compound for further development .

The future prospects for 3 , 4 - dimeth yl - N - ( 5 - oxo - 1 - phen ylpyr rol idin - 3 - ylm eth ylb en zene ) - 1 - sul fon am ide are promising , with ongoing research aimed at improving its potency , selectivity , and bioavailability . Collaborative efforts between academic researchers and industry scientists are expected to drive innovation in this area , leading to novel therapeutic interventions . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in addressing complex diseases.